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Compound of Interest

Compound Name: Z-Thr-OBzl

Cat. No.: B554341 Get Quote

Essential Safety and Handling Guide for Z-Thr-
OBzl
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Z-Thr-OBzl (N-Carbobenzyloxy-L-

threonine benzyl ester). Adherence to these procedures is vital for ensuring personal safety

and maintaining a secure laboratory environment.

Chemical Identifier:

Synonym: Z-Thr-OBzl, Cbz-Thr-OBzl

CAS Number: 16597-50-5[1]

Molecular Formula: C₁₉H₂₁NO₅[1]

Molecular Weight: 343.4 g/mol [1]

Immediate Safety Information: Hazard Overview and
Personal Protective Equipment (PPE)
Z-Thr-OBzl may be harmful if inhaled, swallowed, or absorbed through the skin and may cause

irritation to the respiratory tract, skin, and eyes.[2] It is essential to use appropriate personal
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protective equipment to minimize exposure.

Recommended Personal Protective Equipment (PPE)

Protection Type Equipment Specification and Use

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect from

splashes or dust.[3]

Hand Protection Chemical-resistant gloves
Handle with compatible gloves.

[3]

Body Protection Laboratory coat, full suit

A lab coat is standard.[4] A full

suit may be necessary

depending on the scale of

work and risk assessment.[2]

Respiratory Protection Dust respirator

Use in case of dust formation

or if working outside a well-

ventilated area.[2][4] A self-

contained breathing apparatus

(SCBA) may be required for

spill response.[2]

Foot Protection Closed-toe shoes, boots

Closed-toe shoes are a

minimum requirement in a

laboratory setting.[5] Chemical-

resistant boots are

recommended for spill

cleanup.[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the compound.

Handling Procedures:
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust.[3][6]

Avoid contact with skin and eyes.[3]

Keep away from heat and potential sources of ignition.[2]

Wash hands thoroughly after handling the material.[2][3]

Storage Procedures:

Store in a tightly sealed container.[2][3]

Keep in a cool, dry, and well-ventilated place.[3][4]

Recommended storage temperature is below 5°C (41°F).[2]

Spill and Disposal Plan
Immediate and correct response to spills and proper disposal of waste are essential for

laboratory and environmental safety.

Spill Response:

Small Spills: Carefully sweep or scoop up the spilled solid and place it into a suitable, labeled

container for waste disposal.[2][3]

Large Spills: Evacuate the area. Use a shovel to place the material into a compatible,

labeled waste container.[2] Avoid inhaling any dust by using appropriate respiratory

protection, such as an SCBA.[2] Do not allow the product to enter drains.[3]

Disposal Protocol:

Waste Identification: Z-Thr-OBzl waste should be considered chemical waste.

Containerization: Collect waste in a clean, dry, and compatible container with a secure lid.[4]
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Labeling: Clearly label the waste container with the full chemical name ("Z-Thr-OBzl" or "N-

Carbobenzyloxy-L-threonine benzyl ester"), the quantity, accumulation date, and classify it

as "Non-hazardous solid chemical waste" unless institutional guidelines state otherwise.[4]

Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.[4]

Disposal Request: When the container is full, submit a chemical waste pickup request to

your institution's Environmental Health and Safety (EHS) department, following their specific

procedures.[4] All disposal must be in accordance with federal, state, and local

environmental regulations.[3]

Experimental Workflow: Safe Handling of Z-Thr-OBzl
The following diagram outlines the standard workflow for safely handling Z-Thr-OBzl from

receipt to disposal.
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Safe Handling Workflow for Z-Thr-OBzl
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Caption: Workflow for the safe handling of Z-Thr-OBzl in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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